Cas no 877132-28-0 (ethyl 2-(hydroxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: ethyl 2-(hydroxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 877132-28-0
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• MDL: MFCD34183950
• CID: 1915808
• PubChem ID: 58764152
• Update Time: 2025-05-20

ethyl 2-(hydroxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-(hydroxymethyl)-,ethyl ester
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-(hydroxymethyl)-, ethyl ester
• ethyl 2-(hydroxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate

• MDL： MFCD34183950
• Inchi： 1S/C9H10N4O3/c1-2-16-8(15)6-3-10-9-11-7(5-14)12-13(9)4-6/h3-4,14H,2,5H2,1H3
• InChI Key： QPPVHHWWPGJJNA-UHFFFAOYSA-N
• SMILES： C12=NC(CO)=NN1C=C(C(OCC)=O)C=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on ethyl 2-(hydroxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate

Ethyl 2-(Hydroxymethyl)-1,2,4-Triazolo[1,5-a]Pyrimidine-6-Carboxylate: A Comprehensive Overview

Ethyl 2-(hydroxymethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 877132-28-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazolo[1,5-a]pyrimidine family, a class of nitrogen-rich heterocycles known for their diverse biological activities. The presence of both hydroxymethyl and ethyl carboxylate functional groups in its structure enhances its reactivity and potential applications in drug discovery and material science.

The molecular formula of ethyl 2-(hydroxymethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate is C9H10N4O3, with a molecular weight of 222.20 g/mol. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its utility in developing novel antimicrobial agents, anti-inflammatory compounds, and anticancer drugs, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic building blocks like ethyl 2-(hydroxymethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate has surged, particularly in the context of combinatorial chemistry and high-throughput screening. This compound's versatility stems from its ability to participate in various chemical reactions, including nucleophilic substitutions, ester hydrolysis, and cyclization reactions. These properties make it an attractive candidate for researchers working on fragment-based drug design and medicinal chemistry optimization.

The synthesis of CAS 877132-28-0 typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, such as reduced solvent usage and catalytic methods, reflecting the growing importance of sustainable pharmaceutical manufacturing. Analytical characterization of this compound typically employs techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity standards required for research applications.

From a commercial perspective, ethyl 2-(hydroxymethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate has seen increasing market demand as a pharmaceutical intermediate. Its applications extend beyond medicine into areas such as agrochemical research, where similar heterocyclic structures have shown promise as plant growth regulators and pest control agents. The compound's stability under various conditions makes it suitable for formulation studies and drug delivery system development.

Recent scientific literature highlights the potential of 1,2,4-triazolo[1,5-a]pyrimidine derivatives in addressing emerging health challenges, including antiviral therapies and neuroprotective agents. This positions ethyl 2-(hydroxymethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate as a compound of interest in infectious disease research and central nervous system drug development. Its structural similarity to purine bases also opens possibilities in nucleic acid chemistry and molecular recognition studies.

Quality control standards for CAS 877132-28-0 typically require ≥95% purity, with strict limits on residual solvents and heavy metals. Storage recommendations generally suggest keeping the compound in a cool, dry environment, protected from light and moisture to maintain stability. These specifications are particularly important for researchers requiring reproducible results in biological assays and structure-activity relationship studies.

The future outlook for ethyl 2-(hydroxymethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate appears promising, with ongoing research exploring its potential in personalized medicine and bioconjugation chemistry. Its compatibility with modern click chemistry approaches and bioorthogonal reactions makes it relevant for cutting-edge applications in chemical biology and diagnostic probe development. As the pharmaceutical industry continues to prioritize novel chemical entities, this compound's importance as a versatile synthetic intermediate is likely to grow.

For researchers and procurement specialists, understanding the structure-activity relationships of 1,2,4-triazolo[1,5-a]pyrimidine derivatives is crucial when working with this compound. The hydroxymethyl group at position 2 and the ethyl carboxylate at position 6 offer distinct modification opportunities that can influence biological activity and physicochemical properties. This knowledge is particularly valuable in lead optimization processes and drug candidate selection.

In conclusion, ethyl 2-(hydroxymethyl)-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 877132-28-0) represents an important building block in modern chemical research. Its diverse potential applications span pharmaceutical development, agrochemical innovation, and material science, making it a compound of significant interest to both academic and industrial researchers. As synthetic methodologies advance and biological targets become more sophisticated, the role of such multifunctional heterocycles in scientific progress continues to expand.